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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508

Evaluating 1,1,2-Trifluoroethane: A Comparative
Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of 1,1,2-Trifluoroethane (HFC-143), offering
a comparative analysis of its performance against common alternatives. Due to a notable lack
of publicly available, direct experimental performance data for 1,1,2-Trifluoroethane in specific
applications, this guide synthesizes available thermophysical data and outlines standardized
experimental protocols for its evaluation as a refrigerant and a cleaning solvent.

Executive Summary

1,1,2-Trifluoroethane is a hydrofluorocarbon with a global warming potential (GWP) of 397
over 100 years. While thermophysical data is available, there is a significant scarcity of
published experimental studies detailing its performance in practical applications such as
refrigeration and solvent cleaning. This guide presents the known properties of 1,1,2-
Trifluoroethane and compares them with established alternatives like 1,1,1,2-
Tetrafluoroethane (R-134a) and 1,1,2-Trichloro-1,2,2-trifluoroethane (CFC-113). Furthermore, it
provides detailed experimental protocols based on industry standards to enable researchers to
conduct their own performance evaluations.

Thermophysical and Environmental Properties
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A comparison of the key properties of 1,1,2-Trifluoroethane and its alternatives is crucial for
initial assessment. The following table summarizes these properties based on available data.

1,1,2-Trichloro-

1,1,2- 1,1,1,2- 155
Property Trifluoroethane Tetrafluoroethane =
trifluoroethane
(HFC-143) (R-134a)
(CFC-113)
Molecular Formula C2HsF3 C2H2F4 C2ClsF3
Molar Mass ( g/mol ) 84.04 102.03 187.38
Boiling Point (°C) 5 -26.3 47.6
Critical Temperature )
. 151.05 101.1 Not Available
4
Critical Pressure (kPa) 4827 4059 Not Available
Global Warming
_ 397 1430 6130
Potential (100-year)
Ozone Depletion
0 0 0.8

Potential

Performance Evaluation in Refrigeration
Applications

While specific experimental data for 1,1,2-Trifluoroethane as a refrigerant is limited, its
performance can be evaluated using standardized testing methods. A common approach is to
use a vapor compression refrigeration cycle test rig.

Experimental Protocol: Refrigerant Performance
Evaluation (Based on ASHRAE Standard 23.1)

This protocol outlines the methodology for determining the thermodynamic performance of a
refrigerant in a vapor compression system.
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Objective: To measure the cooling capacity, compressor power input, and calculate the
Coefficient of Performance (COP) of 1,1,2-Trifluoroethane and compare it with a baseline
refrigerant (e.g., R-134a).

Apparatus:
e Vapor compression refrigeration test rig including:
o A hermetically sealed compressor
o A condenser (air-cooled or water-cooled)
o An evaporator (air-cooled or water-cooled)
o Athermostatic or electronic expansion valve
» Calorimeter to measure cooling capacity.
e Power meter to measure compressor power consumption.

e Pressure transducers and temperature sensors (thermocouples or RTDs) at the inlet and
outlet of each major component.

o Refrigerant mass flow meter.
Procedure:
o System Preparation: Evacuate the refrigeration system to remove any air and moisture.

e Charging: Charge the system with the test refrigerant (1,1,2-Trifluoroethane) to the
manufacturer's specified amount or an optimized charge determined through preliminary
testing.

o Set Operating Conditions: Set the desired evaporator and condenser temperatures (or
pressures) to simulate specific application conditions.

o Stabilization: Allow the system to run until it reaches a steady state, characterized by stable
temperatures and pressures throughout the cycle.
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» Data Acquisition: Record the following parameters:
o Compressor suction and discharge pressures and temperatures.
o Condenser inlet and outlet pressures and temperatures.
o Evaporator inlet and outlet pressures and temperatures.
o Refrigerant mass flow rate.
o Compressor power input.
o Heat input to the evaporator (from the calorimeter).
» Calculations:

o Refrigerating Effect (Qe): Determined from the energy balance on the evaporator
(calorimeter).

o Compressor Work (Wc): Measured by the power meter.
o Coefficient of Performance (COP): Calculated as COP = Qe / Wc.

o Comparison: Repeat the procedure with the alternative refrigerant (e.g., R-134a) under the
identical operating conditions to provide a direct comparison of performance.

Logical Workflow for Refrigerant Performance
Evaluation
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Workflow for Refrigerant Performance Evaluation.
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Performance Evaluation in Solvent Cleaning
Applications

1,1,2-Trifluoroethane's properties suggest potential as a solvent cleaner. Its effectiveness can
be evaluated against established cleaning agents like 1,1,2-Trichloro-1,2,2-trifluoroethane
(CFC-113), though the latter is now phased out due to its high Ozone Depletion Potential.

Experimental Protocol: Solvent Cleaning Effectiveness
(Based on ASTM G122)

This protocol provides a standardized method for evaluating the effectiveness of a cleaning
agent in removing a specific contaminant from a surface.

Objective: To quantify the cleaning efficiency of 1,1,2-Trifluoroethane in removing a
standardized soil from a substrate and compare it to an alternative solvent.

Apparatus:

o Standardized test coupons (e.g., stainless steel).

o Standardized soil (e.g., a mixture of oils and particulate matter).
» Analytical balance.

» Ultrasonic bath or other means of agitation.

» Beakers or other suitable containers.

e Analytical instrumentation for quantifying residual soil (e.g., gravimetric analysis,
spectroscopy).

Procedure:
o Coupon Preparation: Clean and weigh the test coupons to establish a baseline mass.

e Soiling: Apply a known amount of the standardized soil uniformly to the surface of the test
coupons and reweigh.
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e Cleaning:
o Immerse the soiled coupons in a beaker containing 1,1,2-Trifluoroethane.

o Subiject the coupons to a defined cleaning process (e.g., immersion with ultrasonic
agitation for a specific time and at a controlled temperature).

e Rinsing and Drying: Remove the coupons from the solvent, rinse if required by the protocol,
and dry them completely.

o Post-Cleaning Analysis: Weigh the cleaned and dried coupons to determine the amount of
soil removed.

o Calculation of Cleaning Efficiency:
o Cleaning Efficiency (%) = [(Mass of soil removed) / (Initial mass of soil)] x 100.

o Comparison: Repeat the entire procedure using an alternative solvent under the same
conditions for a direct comparison of cleaning performance.

Signaling Pathway for Solvent Cleaning Evaluation
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Logical flow for evaluating solvent cleaning efficiency.
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Conclusion

While 1,1,2-Trifluoroethane (HFC-143) presents a lower GWP alternative to some established
HFCs, a significant lack of published, peer-reviewed experimental data on its performance in
key applications hinders its widespread adoption. The thermophysical data suggests it may
have potential as a refrigerant and solvent. The experimental protocols provided in this guide,
based on established industry standards, offer a framework for researchers and drug
development professionals to conduct their own rigorous, comparative performance
evaluations. Such studies are critical to fully understand the viability of 1,1,2-Trifluoroethane
as a replacement for higher GWP substances and to ensure its safe and efficient application.

 To cite this document: BenchChem. [Evaluating the performance of 1,1,2-Trifluoroethane in
specific applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584508#evaluating-the-performance-of-1-1-2-
trifluoroethane-in-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/product/b1584508#evaluating-the-performance-of-1-1-2-trifluoroethane-in-specific-applications
https://www.benchchem.com/product/b1584508#evaluating-the-performance-of-1-1-2-trifluoroethane-in-specific-applications
https://www.benchchem.com/product/b1584508#evaluating-the-performance-of-1-1-2-trifluoroethane-in-specific-applications
https://www.benchchem.com/product/b1584508#evaluating-the-performance-of-1-1-2-trifluoroethane-in-specific-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

